Cas no 178880-02-9 (1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester
• CAS No: 178880-02-9
• MF: C₁₃H₁₆N₄O₄S
• MW: 324.355541229248
• CID: 177604
• PubChem ID: 3075396
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-, ethyl ester
• 2-METHYL-3-(1-PHENYL-1H-TETRAZOL-5-YL METHANESULFONYL)-PROPIONIC ACID METHYL ESTER
• ethyl 1-methyl-3-[methyl(pyridin-2-yl)sulfamoyl]pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-((methyl-2-pyridinylamino)sulfonyl)-, ethyl ester
• Ethyl 1-methyl-3-((methyl-2-pyridinylamino)sulfonyl)-1H-pyrazole-4-carboxylate
• Ethyl 1-methyl-3-(N-methyl-N-2'-pyridyl)sufamoylpyrazole-4-carboxylate
• ethyl 1-methyl-3-[methyl(pyridin-2-yl)sulfamoyl]-1H-pyrazole-4-carboxylate
• ethyl 1-methyl-3-(methyl-pyridin-2-yl-sulfamoyl)pyrazole-4-carboxylate
• ethyl 1-methyl-3-(methylpyridin-2-ylsulfamoyl)pyrazole-4-carboxylate
• 178880-02-9
• DTXSID20939126

• Inchi： 1S/C13H16N4O4S/c1-4-21-13(18)10-9-16(2)15-12(10)22(19,20)17(3)11-7-5-6-8-14-11/h5-9H,4H2,1-3H3
• InChI Key： WAGWOIHAQQCHGF-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)OCC)=CN(C)N=1)(N(C)C1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 324.08938
• Monoisotopic Mass: 324.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 515.7°Cat760mmHg
• Flash Point: 265.7°C
• Refractive Index: 1.614
• PSA: 94.39